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Cat. No.: B079084
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For Immediate Release
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a detailed overview of the core physical properties of 1-
hexanesulfonyl chloride (CAS No: 14532-24-2). The information presented is intended to
support research and development activities by providing key data and standardized
experimental methodologies. All quantitative data has been compiled into a structured table for
ease of reference and comparison.

Core Physical and Chemical Properties

1-Hexanesulfonyl chloride is an organosulfur compound with the chemical formula
CeH13ClO2S.[1][2] It is a key intermediate in various chemical syntheses. A thorough
understanding of its physical properties is essential for its proper handling, application in
synthetic protocols, and for the purification of reaction products.

Quantitative Physical Data Summary
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The fundamental physical properties of 1-hexanesulfonyl chloride are summarized in the
table below. These values have been compiled from various chemical data sources.

Property Value Conditions
Molecular Formula CeH13ClO2S

Molecular Weight 184.68 g/mol [1][3]14]
Density 1.1283 g/cm3 at 20 °CJ[5]
Boiling Point 77 °C at 2 Torr[5]
106.5-107 °C at 9 Torr

Melting Point -9°C [5]
Refractive Index (n_D) 1.459 at 20 °C[3][4]

Qualitative Physical Properties

o Appearance: While specific data for the appearance of 1-hexanesulfonyl chloride is not
detailed in the provided search results, similar short-chain sulfonyl chlorides, such as
methanesulfonyl chloride, are described as colorless to pale-yellow liquids.

¢ Solubility: Sulfonyl chlorides generally exhibit low solubility in water, a property that can
protect them from hydrolysis and allow for their precipitation from aqueous reaction mixtures.
[6][7] They are typically soluble in common organic solvents.[8]

Visualization of Property Relationships

The following diagram illustrates the logical connection between the fundamental molecular
properties and the key physical characteristics of 1-Hexanesulfonyl Chloride.
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Relationship between molecular and physical properties.

Experimental Protocols

Detailed methodologies for determining the key physical properties of liquid organic
compounds like 1-hexanesulfonyl chloride are provided below. These represent standardized
laboratory procedures.

Determination of Density

The density of a liquid can be accurately determined using a pycnometer or, for a less precise
measurement, a graduated cylinder and an analytical balance.

Protocol using a Pycnometer:
e Preparation: Clean a pycnometer of a known volume thoroughly and dry it completely.

o Mass of Empty Pycnometer: Measure the mass of the empty, dry pycnometer using an

analytical balance.
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Mass of Pycnometer with Water: Fill the pycnometer with distilled water of a known
temperature and measure its mass. This step is for calibration of the exact volume if not
known.

Mass of Pycnometer with Sample: Empty and dry the pycnometer, then fill it with 1-
hexanesulfonyl chloride.

Measurement: Measure the mass of the pycnometer filled with the sample liquid.

Calculation: Subtract the mass of the empty pycnometer from the mass of the filled
pycnhometer to get the mass of the liquid. The density is then calculated by dividing the mass
of the liquid by the known volume of the pycnometer.

Determination of Boiling Point

The boiling point can be determined by simple distillation or the Thiele tube method, which is

suitable for small sample volumes.[9]

Protocol using Simple Distillation:

Apparatus Setup: Assemble a simple distillation apparatus with a round-bottom flask, a
condenser, a thermometer, and a collection flask.[1]

Sample and Boiling Chips: Place a measured volume of 1-hexanesulfonyl chloride and a
few boiling chips into the round-bottom flask.

Heating: Gently heat the flask.

Temperature Reading: The thermometer bulb should be positioned so that it is fully
immersed in the vapor phase to accurately measure the boiling point.[9]

Observation: The temperature at which the liquid actively boils and the vapor temperature
remains constant is recorded as the boiling point. The barometric pressure should also be
recorded.[9]

Determination of Refractive Index

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b079084/docs?utm_src=pdf-body#1-hexanesulfonyl-chloride-a-comprehensive-technical-guide-to-its-physical-properties
https://www.benchchem.com/product/b079084/docs?utm_src=pdf-body#1-hexanesulfonyl-chloride-a-comprehensive-technical-guide-to-its-physical-properties
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Courses/Triton_College/Elementary_Organic_Chemistry_(Lab_Manual)/01%3A_Lab_1-_Assessment_of_Physical_Properties_of_Organic_Compounds
https://www.benchchem.com/product/b079084/docs?utm_src=pdf-body#1-hexanesulfonyl-chloride-a-comprehensive-technical-guide-to-its-physical-properties
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079084?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

An Abbe refractometer is commonly used for the precise measurement of the refractive index
of a liquid.[3]

Protocol using an Abbe Refractometer:

Calibration: Calibrate the refractometer using a standard sample with a known refractive
index, such as distilled water.

o Sample Application: Place a few drops of 1-hexanesulfonyl chloride onto the clean, dry
prism surface of the refractometer.[3]

o Measurement: Close the prism and allow the temperature to stabilize, typically at 20°C, by
circulating water from a temperature-controlled water bath.

o Observation: Look through the eyepiece and adjust the controls until the boundary between
the light and dark regions is sharp and centered on the crosshairs.[3]

» Reading: Read the refractive index value from the instrument's scale.

Safety and Handling

1-Hexanesulfonyl chloride is classified as a corrosive substance. It can cause severe skin
burns and eye damage.[10] Appropriate personal protective equipment (PPE), including
chemical-resistant gloves, safety goggles, and a lab coat, should be worn at all times when
handling this compound. All work should be conducted in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2026 BenchChem. All rights reserved.

Tech Support


https://pubs.aip.org/aip/rsi/article/60/4/803/322681/Accurate-method-for-the-determination-of-the
https://pubs.aip.org/aip/rsi/article/88/12/125105/362132/Simple-method-to-measure-the-refractive-index-of
https://pubs.acs.org/doi/10.1021/op9000862
https://www.researchgate.net/publication/231737832_Aqueous_Process_Chemistry_The_Preparation_of_Aryl_Sulfonyl_Chlorides
https://www.solubilityofthings.com/4-methoxybenzenesulfonyl-chloride
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://pubchem.ncbi.nlm.nih.gov/compound/1-Hexanesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/1-Hexanesulfonyl-chloride
https://www.benchchem.com/product/b079084/docs#1-hexanesulfonyl-chloride-a-comprehensive-technical-guide-to-its-physical-properties
https://www.benchchem.com/product/b079084/docs#1-hexanesulfonyl-chloride-a-comprehensive-technical-guide-to-its-physical-properties
https://www.benchchem.com/product/b079084/docs#1-hexanesulfonyl-chloride-a-comprehensive-technical-guide-to-its-physical-properties
https://www.benchchem.com/product/b079084/docs#1-hexanesulfonyl-chloride-a-comprehensive-technical-guide-to-its-physical-properties
https://www.benchchem.com/product/b079084?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079084?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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